Cas no 161105-54-0 (3-Amino-butyric acid tert-butyl ester)
161105-54-0 structure
Product Name:3-Amino-butyric acid tert-butyl ester
CAS No:161105-54-0
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD00798294
CID:157627
PubChem ID:7021083
Update Time:2025-07-31
3-Amino-butyric acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-aminobutanoate
- 3-AMINO-BUTYRIC ACID TERT-BUTYL ESTER
- Butanoic acid,3-amino-, 1,1-dimethylethyl ester, (3S)-
- tert-Butyl (3S)-3-aminobutanoate
- tButyl-(3S)-3-aminobutanoate
- (S)-1,1-DIMETHYLETHYL 3-AMINOBUTANOATE
- tert-Butyl-(3S)-3-amino-3-butanoate hydrochloride
- tert-Butyl (3S)-3-aminobutanoate,95%
- 161105-54-0
- MFCD00798294
- BFFNZGWJTHWUMY-LURJTMIESA-N
- EN300-2053049
- (S)-tert-Butyl3-aminobutanoate
- Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-
- TERT-BUTYL-(3S)-3-AMINOBUTANOATE
- SCHEMBL318355
- tert-butyl (S)-3-aminobutyrate
- AKOS017343727
- TERT-BUTYL(3S)-3-AMINOBUTANOATE
- 1,1-dimethylethyl (3S)-3-aminobutanoate
- 1,1-dimethylethyl(35)-3-aminobutanoate
- tert-butyl (S)-3-aminobutanoate
- G50842
- DB-328169
- 3-Amino-butyric acid tert-butyl ester
-
- MDL: MFCD00798294
- Inchi: 1S/C8H17NO2/c1-6(9)5-7(10)11-8(2,3)4/h6H,5,9H2,1-4H3/t6-/m0/s1
- InChI Key: BFFNZGWJTHWUMY-LURJTMIESA-N
- SMILES: O(C(C[C@H](C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 159.12600
- Monoisotopic Mass: 160.133754
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: White solid
- Density: g/cm3
- Boiling Point: 207.1°Cat760mmHg
- Flash Point: 76.9°C
- Refractive Index: 1.423-1.427
- PSA: 52.32000
- LogP: 1.76570
- Solubility: Not available
3-Amino-butyric acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A634213-500mg |
3-Amino-butyric Acid tert-Butyl Ester |
161105-54-0 | 500mg |
$ 873.00 | 2023-04-19 | ||
| TRC | A634213-1g |
3-Amino-butyric Acid tert-Butyl Ester |
161105-54-0 | 1g |
$ 1240.00 | 2022-06-07 | ||
| TRC | A634213-10mg |
3-Amino-butyric acid tert-butyl ester |
161105-54-0 | 10mg |
$ 45.00 | 2021-05-08 | ||
| TRC | A634213-50mg |
3-Amino-butyric acid tert-butyl ester |
161105-54-0 | 50mg |
$ 110.00 | 2021-05-08 | ||
| TRC | A634213-100mg |
3-Amino-butyric Acid tert-Butyl Ester |
161105-54-0 | 100mg |
$ 190.00 | 2023-04-19 | ||
| abcr | AB166297-1 g |
tert-Butyl-(3S)-3-aminobutanoate; . |
161105-54-0 | 1g |
€284.00 | 2023-02-23 | ||
| Chemenu | CM367380-100mg |
(S)-tert-Butyl 3-aminobutanoate |
161105-54-0 | 95%+ | 100mg |
$144 | 2023-02-02 | |
| Chemenu | CM367380-250mg |
(S)-tert-Butyl 3-aminobutanoate |
161105-54-0 | 95%+ | 250mg |
$240 | 2023-02-02 | |
| Chemenu | CM367380-1g |
(S)-tert-Butyl 3-aminobutanoate |
161105-54-0 | 95%+ | 1g |
$702 | 2023-02-02 | |
| TRC | A634213-1000mg |
3-Amino-butyric Acid tert-Butyl Ester |
161105-54-0 | 1g |
$ 1499.00 | 2023-04-19 |
3-Amino-butyric acid tert-butyl ester Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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